Cas no 58976-46-8 (Somatostatin (sheep),8-D-tryptophan-)

Somatostatin (sheep),8-D-tryptophan- Properties

Names and Identifiers

• Somatostatin (sheep),8-D-tryptophan-
• (D-Trp?)-Somatostatin-14
• (D-Trp8)-Somatostatin-14
• [D- TRP8 ]-SOMATOSTATIN
• [D-Trp8]-SRIF
• < D-Ser2,Leu5,Thr6> en
• cyclo(3-14)H-Ala-Gly-Cys-Lys-Asn-Phe-Phe-D-Trp-Lys-Thr-Phe-Thr-Ser-Cys-OH
• Dstle
• L-tyrosyl-D-serylglycyl-L-phenylalanyl-L-leucyl-L-threonine
• M.W. 686.90 C33H46N6O10
• TYR-D-SER-GLY-PHE-LEU-THR
• CHEMBL1823873
• SOMATOSTATIN (SHEEP), 8-D-TRYPTOPHAN-
• (D-TRYPTOPHAN8)SOMATOSTATIN
• NCGC00167309-01
• 58976-46-8
• 8-D-tryptophan-somatostatin
• BDBM82547
• SRIF-D-Trp8
• Q27285185
• +Expand

• MDL： MFCD18633547
• InChIKey： NHXLMOGPVYXJNR-NZDSOPRESA-N
• Inchi： InChI=1S/C76H104N18O19S2/c1-41(79)64(100)82-37-61(99)83-58-39-114-115-40-59(76(112)113)92-72(108)57(38-95)91-75(111)63(43(3)97)94-71(107)54(33-46-23-11-6-12-24-46)90-74(110)62(42(2)96)93-66(102)51(28-16-18-30-78)84-69(105)55(34-47-36-81-49-26-14-13-25-48(47)49)88-68(104)53(32-45-21-9-5-10-22-45)86-67(103)52(31-44-19-7-4-8-20-44)87-70(106)56(35-60(80)98)89-65(101)50(85-73(58)109)27-15-17-29-77/h4-14,19-26,36,41-43,50-59,62-63,81,95-97H,15-18,27-35,37-40,77-79H2,1-3H3,(H2,80,98)(H,82,100)(H,83,99)(H,84,105)(H,85,109)(H,86,103)(H,87,106)(H,88,104)(H,89,101)(H,90,110)(H,91,111)(H,92,108)(H,93,102)(H,94,107)(H,112,113)/t41-,42-,43-,50-,51+,52-,53+,54+,55+,56-,57-,58+,59-,62-,63-/m1/s1
• SMILES： C[C@@H](N)C(NCC(N[C@H]1CSSC[C@@H](NC([C@H](NC([C@H](NC([C@@H](NC([C@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H](NC([C@H](NC([C@H](NC1=O)CCCCN)=O)CC(N)=O)=O)CC2=CC=CC=C2)=O)CC3=CC=CC=C3)=O)CC4=CNC5=CC=CC=C45)=O)CCCCN)=O)[C@H](O)C)=O)CC6=CC=CC=C6)=O)[C@H](O)C)=O)CO)=O)C(O)=O)=O)=O

Computed Properties

• Exact Mass: 1636.717
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 37
• Rotatable Bond Count: 28
• Monoisotopic Mass: 1636.717
• Heavy Atom Count: 115
• Complexity: 3240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.1
• Topological Polar Surface Area: 664A^2

Experimental Properties

• LogP: 2.28620
• PSA: 663.83000
• Refractive Index: 1.669
• Boiling Point: 1970.9 ºC at 760 mmHg
• Flash Point: 1145.7 ºC
• Density: 1.43 g/cm3